Cas no 91684-45-6 (Pentenol, methyl-(7CI,9CI))

Pentenol, methyl-(7CI,9CI) structure
Pentenol, methyl-(7CI,9CI) structure
Product Name:Pentenol, methyl-(7CI,9CI)
CAS No:91684-45-6
MF:C6H12O
MW:100.158882141113
CID:810067
PubChem ID:138190
Update Time:2025-04-19

Pentenol, methyl-(7CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Pentenol, methyl-(7CI,9CI)
    • 4-METHYL-3-PENTEN-2-OL
    • Methylpentenol
    • Pentenol,methyl
    • FT-0635229
    • NSC 31262
    • NSC-31262
    • NSC31262
    • 3-Penten-2-ol, 4-methyl-
    • 4-methyl-pent-3-en-2-ol
    • 3-Penten-2-ol, 4-methyl-,
    • AKOS006275077
    • 4325-82-0
    • 91684-45-6
    • 4-methylpent-3-en-2-ol
    • SCHEMBL714476
    • FT-0690271
    • EN300-171806
    • 4-methyl-3-pentene-2-ol
    • Pentenol, methyl-
    • (e)-2-hexen-2-ol
    • SCHEMBL504380
    • Inchi: 1S/C6H12O/c1-3-4-5-6(2)7/h5,7H,3-4H2,1-2H3/b6-5+
    • InChI Key: HEEAIHKOVDRAIC-AATRIKPKSA-N
    • SMILES: O/C(/C)=C/CCC

Computed Properties

  • Exact Mass: 100.08900
  • Monoisotopic Mass: 100.088815
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 64.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 1.4

Experimental Properties

  • Density: 0.845
  • Boiling Point: 139.1°Cat760mmHg
  • Flash Point: 46.9°C
  • Refractive Index: 1.44
  • PSA: 20.23000
  • LogP: 1.33340
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.